Cas no 1282952-39-9 (1-(3-chloropyrazin-2-yl)-decahydroquinoline)

• Product Name: 1-(3-chloropyrazin-2-yl)-decahydroquinoline
• CAS No: 1282952-39-9
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 5558135
• Update Time: 2025-05-19

1-(3-chloropyrazin-2-yl)-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-(3-chloro-2-pyrazinyl)decahydro-
• 1-(3-chloropyrazin-2-yl)-decahydroquinoline

• Inchi： 1S/C13H18ClN3/c14-12-13(16-8-7-15-12)17-9-3-5-10-4-1-2-6-11(10)17/h7-8,10-11H,1-6,9H2
• InChI Key： BYFVUHPYTOGTDJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2Cl)C2C(CCCC2)CCC1

Additional information on 1-(3-chloropyrazin-2-yl)-decahydroquinoline

1-(3-Chloropyrazin-2-yl)-Decahydroquinoline: A Comprehensive Overview

The compound with CAS No. 1282952-39-9, commonly referred to as 1-(3-chloropyrazin-2-yl)-decahydroquinoline, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of decahydroquinoline, a bicyclic structure that combines a quinoline skeleton with a decalin framework. The substitution at the 3-position of the pyrazine ring with a chlorine atom introduces unique electronic and structural properties, making it a valuable molecule for various applications.

Decahydroquinoline itself is a well-known structure in organic chemistry, characterized by its rigid bicyclic system and aromaticity. The addition of the 3-chloropyrazin-2-yl group enhances its reactivity and stability, making it suitable for use in advanced materials, pharmaceuticals, and electronic devices. Recent studies have explored its potential as a building block for constructing functional materials with tailored electronic properties.

The synthesis of 1-(3-chloropyrazin-2-yl)-decahydroquinoline involves a multi-step process that typically begins with the preparation of decahydroquinoline via hydrogenation of quinoline. Subsequent substitution reactions introduce the chloropyrazine moiety at the desired position. This process requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these conditions to achieve scalable production, which is essential for industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, it has been employed in the synthesis of two-dimensional (2D) materials, where its rigid structure contributes to the formation of stable and ordered layers. Recent advancements in nanotechnology have highlighted its potential as a component in graphene-like materials, offering improved mechanical and electrical properties.

In the pharmaceutical industry, 1-(3-chloropyrazin-2-yl)-decahydroquinoline has shown promise as a lead compound for drug development. Its unique electronic properties make it an effective ligand in metalloenzyme mimics and catalysts. Studies have demonstrated its ability to bind metal ions selectively, which is crucial for designing enzymes with high catalytic activity and specificity.

The electronic properties of this compound have also been extensively studied using computational methods. Density functional theory (DFT) calculations reveal that the presence of the chloropyrazine group significantly alters the molecule's frontier molecular orbitals, enhancing its ability to participate in redox reactions. These findings have implications for its use in energy storage devices such as batteries and supercapacitors.

Furthermore, recent research has explored the optical properties of 1-(3-chloropyrazin-2-yl)-decahydroquinoline under various conditions. Its absorption spectrum shows strong peaks in the visible region, indicating potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb light efficiently makes it a candidate for improving device performance and energy conversion efficiency.

In conclusion, 1-(3-chloropyrazin-2-yl)-decahydroquinoline is a versatile compound with diverse applications across multiple fields. Its unique structure and electronic properties make it an invaluable tool for researchers working on advanced materials, pharmaceuticals, and energy technologies. As ongoing studies continue to uncover new potentials, this compound is poised to play a pivotal role in shaping future innovations.